Cas no 685107-50-0 (5,7-Dimethyl-6-[(2E)-3-phenylprop-2-en-1-yl]-[1,2,3,4]tetrazolo[1,5-a]pyrimidine)

• Product Name: 5,7-Dimethyl-6-[(2E)-3-phenylprop-2-en-1-yl]-[1,2,3,4]tetrazolo[1,5-a]pyrimidine
• CAS No: 685107-50-0
• MF: C₁₅H₁₅N₅
• MW: 265.313102006912
• CID: 5744469
• PubChem ID: 1480644
• Update Time: 2023-11-11

5,7-Dimethyl-6-[(2E)-3-phenylprop-2-en-1-yl]-[1,2,3,4]tetrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5T-0887
• CHEMBL4937134
• 5,7-dimethyl-6-[(E)-3-phenyl-2-propenyl][1,2,3,4]tetraazolo[1,5-a]pyrimidine
• 5,7-dimethyl-6-[(2E)-3-phenylprop-2-en-1-yl]-[1,2,3,4]tetrazolo[1,5-a]pyrimidine
• 5,7-dimethyl-6-[(E)-3-phenylprop-2-enyl]tetrazolo[1,5-a]pyrimidine
• 685107-50-0
• AKOS005094204
• Tetrazolo[1,5-a]pyrimidine, 5,7-dimethyl-6-(3-phenyl-2-propen-1-yl)-
• 5,7-Dimethyl-6-[(2E)-3-phenylprop-2-en-1-yl]-[1,2,3,4]tetrazolo[1,5-a]pyrimidine

• Inchi： 1S/C15H15N5/c1-11-14(10-6-9-13-7-4-3-5-8-13)12(2)20-15(16-11)17-18-19-20/h3-9H,10H2,1-2H3/b9-6+
• InChI Key： HXBMVLPPSNOCHT-RMKNXTFCSA-N
• SMILES： N12C(=NN=N1)N=C(C)C(C/C=C/C1C=CC=CC=1)=C2C

Computed Properties

• Exact Mass: 265.13274550g/mol
• Monoisotopic Mass: 265.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 56Ų